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Compound of Interest

Compound Name: Chorismic Acid

Cat. No.: B190787

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with
chorismic acid. Adherence to these guidelines is critical for ensuring personal safety and
maintaining a secure laboratory environment.

Chorismic acid and its salts are pivotal intermediates in various biosynthetic pathways,
making them valuable in biochemical and pharmaceutical research.[1][2][3] However, their
handling requires stringent safety protocols due to their potential health hazards. This guide
outlines the necessary personal protective equipment (PPE), handling procedures, and
disposal plans to mitigate risks.

Hazard Summary

Chorismic acid is classified as a hazardous substance with the following potential effects[3][4]

[5]:

Harmful if swallowed, inhaled, or in contact with skin.[4][5]

Causes serious eye and skin irritation.[4][5]

May cause respiratory irritation.[4][5]

Suspected of causing cancer and damaging fertility or the unborn child.[3][4]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling chorismic acid to

minimize exposure and ensure safety.

PPE Category

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.[4]

To prevent inhalation of
harmful dust, fumes, or

aerosols.[4]

Eye and Face Protection

Appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA. A face shield should be
used in addition to goggles
where there is a high risk of
splashing.[4][6][7]

To protect against eye irritation
and serious eye damage from

splashes or dust.[4][6]

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile or butyl
rubber).[4][6][8] Gloves must
be inspected before use and
proper removal technique
should be followed.[9]

To prevent skin contact, which
can be harmful and cause
irritation.[4][9]

Body Protection

Chemical-resistant lab coat or
apron.[4] In scenarios with a
higher risk of exposure,
chemical-resistant clothing and

boots may be necessary.[7]

To protect the skin from

contact with the chemical.[4]

Operational Plan: Handling and Storage

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood with a mechanical

exhaust.[4][9]
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» A safety shower and eyewash station must be readily accessible.[4]

Safe Handling Practices:

Avoid breathing dust, fumes, gas, mists, vapors, or spray.[4]

Avoid contact with skin and eyes.[9]

Do not eat, drink, or smoke in areas where chorismic acid is handled.

Wash hands thoroughly after handling and before breaks.[9]

Remove and wash contaminated clothing before reuse.[4]

Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[9]

» Store in a cool place, with some suppliers recommending storage at -20°C.[9]
Disposal Plan

Waste Treatment:

» Surplus and non-recyclable solutions should be offered to a licensed disposal company.[9]

o Alternatively, the material can be dissolved or mixed with a combustible solvent and burned
in a chemical incinerator equipped with an afterburner and scrubber.[9]

e Do not allow the product to enter drains.[9]
Contaminated Packaging:

» Dispose of as unused product in accordance with local, regional, national, and international
regulations.[4][9]

Spill Management:

e Evacuate personnel to a safe area.[9]
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o Wear appropriate PPE, including a self-contained breathing apparatus if necessary.[9]
e Avoid dust formation.[9]

o Sweep up and shovel the spilled material into a suitable, closed container for disposal.[9]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of chorismic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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